Cas no 6807-18-7 (4,4'-(1-methyloctylidene)bisphenol)

• Product Name: 4,4'-(1-methyloctylidene)bisphenol
• CAS No: 6807-18-7
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 968615
• PubChem ID: 110925
• Update Time: 2025-04-19

4,4'-(1-methyloctylidene)bisphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1-methyloctylidene)bisphenol
• 4,4'-nonane-1,8-diyldiphenol
• EINECS 229-882-7
• DTXSID10897382
• 6807-18-7

• Inchi： 1S/C21H28O2/c1-17(19-11-15-21(23)16-12-19)7-5-3-2-4-6-8-18-9-13-20(22)14-10-18/h9-17,22-23H,2-8H2,1H3
• InChI Key： YNYHFUGZYQQPGL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)CCCCCCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 312.20904
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46